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Compound of Interest

Compound Name: Methylammonium iodide

Cat. No.: B083521

Methylammonium lodide: A Core Component in
Perovskite Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Methylammonium iodide (MAI), an organic ammonium salt, has emerged as a critical
precursor in the fabrication of methylammonium lead halide perovskites, a class of materials at
the forefront of photovoltaic research.[1][2][3][4] Its properties are central to the formation of
high-quality perovskite films with exceptional optoelectronic characteristics, driving
advancements in solar cells, light-emitting diodes (LEDs), and other optoelectronic devices.[3]
This guide provides a comprehensive overview of the chemical and physical properties of
methylammonium iodide, detailed experimental protocols for its synthesis and application,
and a visualization of its role in the synthesis of perovskite materials.

Core Properties and Data

Methylammonium iodide is a white, crystalline solid that is soluble in polar solvents such as
dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and ethanol.[2][5][6] The purity of MAI
is a critical factor influencing the performance of perovskite devices, with higher purity grades
often exhibiting reduced solubility due to the absence of residual hydroiodic acid.[4]
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Property Value References

Chemical Formula CHsIN 516171

Molecular Weight 158.97 g/mol [1][5][6]

CAS Number 14965-49-2 [5][6][7]

Appearance White to yellow powder or (1176}
crystals

Melting Point 270-280 °C [1]

Synonyms Methylamine hydroiodide, MAI [2][5][6]

Synthesis and Experimental Protocols

The synthesis of high-purity methylammonium iodide is a crucial first step for the fabrication
of high-performance perovskite devices. Subsequently, this synthesized MAI is used in
conjunction with a lead halide, such as lead iodide (Pblz), to form the perovskite structure.

Experimental Protocol 1: Synthesis of Methylammonium
lodide

This protocol describes a common method for the synthesis of methylammonium iodide from
methylamine and hydroiodic acid.[8][9]

Materials:

Methylamine solution (e.g., 40% in methanol or water)[8][9]

o Hydroiodic acid (e.g., 57% in water)[8]

o Diethyl ether (anhydrous)[8]

e Round bottom flask

 Stirring plate and stir bar

e |ce bath
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« Rotary evaporator

o Filtration apparatus

e Vacuum oven

Procedure:

In a round bottom flask placed in an ice bath, add the methylamine solution and begin
stirring.

e Slowly add a stoichiometric amount of hydroiodic acid dropwise to the methylamine solution
while continuing to stir.[8][9]

» Allow the reaction to proceed for 2 hours at 0°C.[8][9]

* Remove the solvent using a rotary evaporator to obtain a yellowish-white solid.[8]

e The crude product can be purified by recrystallization. Wash the solid multiple times with
diethyl ether by sonication, followed by filtration.[3]

Dry the purified white crystals of methylammonium iodide overnight in a vacuum oven.[8]

Experimental Protocol 2: Fabrication of a MAPbI3
Perovskite Film (One-Step Method)

This protocol outlines a widely used one-step solution-processing method for depositing a
methylammonium lead iodide (MAPDbIs) perovskite film.[10]

Materials:

Methylammonium iodide (MAI), synthesized as per Protocol 1

Lead (Il) iodide (Pblz)

N,N-dimethylformamide (DMF)

Dimethyl sulfoxide (DMSO)
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Chlorobenzene (or another suitable anti-solvent)
Substrates (e.g., FTO-coated glass with an electron transport layer)
Spin coater

Hotplate

Procedure:

Precursor Solution Preparation: In a nitrogen-filled glovebox, prepare the perovskite
precursor solution. For a standard MAPDbIs solution, dissolve 159 mg of methylammonium
iodide (MAI) and 461 mg of Pblz in a co-solvent of 600 pL of DMF and 78 uL of DMSO.[10]

Stir the solution at an elevated temperature (e.g., 60-70°C) for at least 2 hours to ensure
complete dissolution.[8][10]

Film Deposition: a. Transfer the prepared substrates into the glovebox. b. Dispense the
perovskite precursor solution onto the substrate. c. Spin-coat the solution at a specified
speed (e.g., 4000 rpm) for a set duration (e.g., 30 seconds).[10]

Anti-Solvent Quenching: During the spin-coating process (e.g., around the 10-second mark),
dispense a small amount (e.g., 100 pL) of an anti-solvent like chlorobenzene onto the
spinning substrate. This induces rapid crystallization and a more uniform film.[10]

Annealing: Immediately transfer the substrate to a hotplate and anneal at a specific
temperature (e.g., 100°C) for a defined time (e.g., 60 minutes) to promote crystal growth and
remove residual solvent.[10]

Workflow and Process Visualization

The following diagrams illustrate the key processes involving methylammonium iodide, from

its synthesis to its application in perovskite solar cell fabrication.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b083521?utm_src=pdf-body
https://www.benchchem.com/product/b083521?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Tetramethylammonium_Iodide_in_Perovskite_Solar_Cell_Fabrication.pdf
https://www.rsc.org/suppdata/ee/c4/c4ee02988g/c4ee02988g1.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Tetramethylammonium_Iodide_in_Perovskite_Solar_Cell_Fabrication.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Tetramethylammonium_Iodide_in_Perovskite_Solar_Cell_Fabrication.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Tetramethylammonium_Iodide_in_Perovskite_Solar_Cell_Fabrication.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Tetramethylammonium_Iodide_in_Perovskite_Solar_Cell_Fabrication.pdf
https://www.benchchem.com/product/b083521?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants

Methylamine Solution Synthesis Process Product
Crude Product A " .
| Reaction at 0°C > Solvent Removal Recrystallization . High-Purity
(Rotary Evaporation) (Diethyl Ether Wash) Vacuum Drying T Methylammonium lodide
Hydroiodic Acid

Click to download full resolution via product page

Caption: Workflow for the synthesis of Methylammonium lodide.
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Caption: One-step fabrication of a MAPDbIs perovskite film.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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